1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol

• IUPAC Name: 2,4-dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-one
• InChI: InChI=1S/C6H7F3N2O/c1-3-4(6(7,8)9)11(2)10-5(3)12/h1-2H3,(H,10,12)
• InChI Key: SHRBPDNRPIFELJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(NC1=O)C)C(F)(F)F
• Molecular Formula: C6H7F3N2O
• Molecular Weight: 180.13 g/mol

Description

1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol (DMTFP) is a pyrazole derivative that has been extensively studied in scientific research due to its unique properties and potential applications. It is a white crystalline solid with a molecular weight of 220.2 g/mol and a melting point of 117-118 °C. DMTFP is a versatile molecule that has been used in various fields such as organic synthesis, pharmaceuticals, and materials science.

Scientific Research Applications

1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol has been extensively studied in scientific research due to its unique properties and potential applications. It has been used as a ligand in transition metal-catalyzed reactions, as a catalyst in organic synthesis, and as a reagent in the synthesis of various organic compounds. Additionally, it has been used in the synthesis of pharmaceuticals and materials science applications.

Mechanism of Action

The mechanism of action of 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol is not fully understood. However, it is believed to act as a Lewis base, forming hydrogen bonds with other molecules. This allows it to interact with other molecules in the environment, such as transition metal complexes, and to facilitate the formation of new bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol are not well understood. However, it has been shown to interact with various proteins and enzymes in the body, which suggests that it may have an effect on biochemical pathways. Additionally, it has been shown to interact with cell membranes, suggesting that it may have an effect on cellular processes.

Advantages and Limitations for Lab Experiments

The main advantage of using 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol in laboratory experiments is its versatility. It can be used in a variety of reactions, and it has a relatively low cost compared to other reagents. Additionally, it is relatively easy to handle and store. However, it is important to note that 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol is a relatively unstable molecule and can decompose under certain conditions.

Future Directions

1. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new pharmaceuticals and materials.
2. Further research could be conducted to better understand the biochemical and physiological effects of 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol.
3. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new catalysts for organic synthesis.
4. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new transition metal complexes.
5. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new analytical methods.
6. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new drug delivery systems.
7. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new imaging techniques.
8. Further research could be conducted to better understand the mechanism of action of 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol.
9. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new catalysts for electrochemical reactions.
10. 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol could be used in the development of new materials for energy storage.

Synthesis Methods

The synthesis of 1,4-Dimethyl-5-trifluoromethyl-1H-pyrazol-3-ol is generally achieved via the reaction of 1,4-dimethyl-5-trifluoromethylpyrazole with ethyl chloroformate in the presence of a base. This reaction is usually carried out in anhydrous conditions, such as in a glove box, to prevent the formation of water during the reaction. The reaction is typically carried out at room temperature, and the product can be isolated by filtration and recrystallization.